Cas no 2680599-63-5 (2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid)

• Product Name: 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid
• CAS No: 2680599-63-5
• MF: C₈H₁₁F₂NO₃
• MW: 207.174649477005
• CID: 6598124
• PubChem ID: 165912376
• Update Time: 2025-05-20

2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680599-63-5
• EN300-6171349
• 2-(3,3-difluorocyclobutyl)-2-acetamidoacetic acid
• 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid

• Inchi： 1S/C8H11F2NO3/c1-4(12)11-6(7(13)14)5-2-8(9,10)3-5/h5-6H,2-3H2,1H3,(H,11,12)(H,13,14)
• InChI Key： YWTLNCNVBUPBFY-UHFFFAOYSA-N
• SMILES： FC1(CC(C(C(=O)O)NC(C)=O)C1)F

Computed Properties

• Exact Mass: 207.07069954g/mol
• Monoisotopic Mass: 207.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid

2-(3,3-Difluorocyclobutyl)-2-Acetamidoacetic Acid: An Emerging Compound in Pharmaceutical Research

2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid (CAS No. 2680599-63-5) is a novel compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities. This compound, characterized by its unique difluorocyclobutyl and acetamidoacetic acid moieties, exhibits promising pharmacological properties that make it a potential candidate for various therapeutic applications.

The difluorocyclobutyl group is a key structural feature of this compound, contributing to its stability and bioavailability. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design. The presence of the difluorocyclobutyl moiety in 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid suggests that it may have improved pharmacokinetic properties compared to similar compounds without this substitution.

The acetamidoacetic acid functional group is another critical component of this molecule. Acetamides are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. The acetamidoacetic acid group in this compound likely contributes to its binding affinity and selectivity for specific receptors or enzymes, which is crucial for its therapeutic efficacy.

Recent studies have explored the potential applications of 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid in various therapeutic areas. One notable area of research is its use as a potential analgesic. Preliminary studies have shown that this compound exhibits significant analgesic effects in animal models, suggesting its potential for pain management. The mechanism of action is thought to involve the modulation of nociceptive pathways, possibly through interactions with opioid receptors or other pain-related targets.

In addition to its analgesic properties, 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The safety profile of 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid is another important aspect of its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and any potential side effects.

The synthesis of 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid has been optimized using modern synthetic techniques. The key steps involve the formation of the difluorocyclobutyl ring and the introduction of the acetamidoacetic acid group. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible for industrial applications.

In conclusion, 2-(3,3-Difluorocyclobutyl)-2-acetamidoacetic acid (CAS No. 2680599-63-5) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing unmet medical needs in various therapeutic areas.